1H-Imidazolium, 1,3-dihexadecyl-, iodide

• CAS: 651349-93-8
• Molecular Formula: C35H71IN2
• Molecular Weight: 646.9 g/mol
• SMILES: CCCCCCCCCCCCCCCC[NH+]1CN(C=C1)CCCCCCCCCCCCCCCC.[I-]
• InChI: InChI=1S/C35H70N2.HI/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-33-34-37(35-36)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h33-34H,3-32,35H2,1-2H3;1H
• InChIKey: DUEJOKLCGVXHGG-UHFFFAOYSA-N

1,3-Dihexadecyl-1H-imidazol-3-ium Iodide (CAS 651349-93-8): Baseline Identity for Informed IL Procurement

1,3-Dihexadecyl-1H-imidazol-3-ium iodide is a symmetrical long-chain imidazolium-based ionic liquid (IL) that exists as a low-melting ionic solid at ambient temperature [1]. Characterised by two C16 alkyl chains and an iodide counterion, it combines pronounced hydrophobicity with the ability to solidify into crystalline layers useful for solid-contact sensor fabrication [2]. The compound belongs to the broader family of 1,3-dihexadecylimidazolium halides, which have been systematically evaluated as anion-selective sensing materials and organogelators [3][4].

Workflow

Solid-contact sensor fabrication via melt-solidification

Selection

Iodide-selective electrode with non-Hofmeister selectivity pattern

Use Context

Organogelator for ionic liquid and deep eutectic solvent systems

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source
• [2] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Solidified ionic liquid as crystalline sensing element of the bromide selective electrode. Sens. Actuators B, 2014, 193, 563-567. View Source
• [3] Shvedene, N.V., Rzhevskaia, A.V., Aksenova, V.A., Pletnev, I.V. A Potentiometric Multisensor System of Anion-Selective Electrodes Based on Ionic Liquids. Moscow Univ. Chem. Bull., 2017, 72, 307-314. View Source
• [4] Hexadecyl-Containing Organic Salts as Novel Organogelators for Ionic, Eutectic, and Molecular Liquids. PMC6647963, 2019. View Source

Why 1,3-Dihexadecyl-1H-imidazol-3-ium Iodide Cannot Be Replaced by Generic Surfactants or Other Imidazolium Halides

Procurement decisions that treat 1,3-dihexadecyl-1H-imidazol-3-ium iodide as interchangeable with 1-hexadecyl-3-methylimidazolium iodide, 1,3-dihexadecylimidazolium chloride, or conventional quaternary ammonium salts overlook critical performance differences. The symmetrical two-tail architecture imparts a phase behaviour (solid at room temperature, Tm ~ 78 °C for the bromide analog) that is fundamentally different from single-chain imidazolium iodides, which remain liquid or low-viscosity fluids [1]. Moreover, the iodide counterion dictates a unique non-Hofmeister selectivity pattern in potentiometric sensing, in sharp contrast to the lipophilicity-driven response of chloride or bromide congeners [2]. Generic substitution therefore risks loss of solid-contact fabrication capability, altered ion discrimination, and compromised sensor lifetime [3].

Target Compound

Common Substitute

Risk Profile

1,3-Dihexadecyl-imidazolium iodide (solid at ambient)

1-Hexadecyl-3-methylimidazolium iodide (liquid/waxy)

Liquid or semi-solid state prevents direct melt-solidification electrode fabrication; may require polymer entrapment

Iodide counterion (non-Hofmeister selectivity)

Chloride or bromide congeners

Anion identity dictates ion discrimination pattern; chloride/bromide analogues shift selectivity away from iodide-specific sensing

Symmetrical di-C16 imidazolium salt

Quaternary ammonium salts (e.g., Aliquat 336)

Conventional quaternary ammonium sensors follow Hofmeister series; lipophilic anion interference risk may differ, limiting selective iodide detection

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Solidified ionic liquid as crystalline sensing element of the bromide selective electrode. Sens. Actuators B, 2014, 193, 563-567. View Source
• [2] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source
• [3] Shvedene, N.V., Rzhevskaia, A.V., Aksenova, V.A., Pletnev, I.V. A Potentiometric Multisensor System of Anion-Selective Electrodes Based on Ionic Liquids. Moscow Univ. Chem. Bull., 2017, 72, 307-314. View Source

Quantitative Differentiation Evidence for 1,3-Dihexadecyl-1H-imidazol-3-ium Iodide Versus Closest Analogs

Non-Hofmeister Selectivity in Solid-Contact Iodide-Selective Electrodes Versus Conventional Liquid-Membrane Sensors

Solid-contact electrodes fabricated with solidified 1,3-dihexadecylimidazolium iodide exhibit a pronounced non-Hofmeister selectivity sequence that discriminates both strongly hydrated (small) and highly lipophilic (large) anions, a pattern not achievable with traditional plasticized PVC membranes containing the same ionophore [1]. In contrast, conventional quaternary ammonium-based iodide sensors follow the classical Hofmeister series, where selectivity is governed primarily by anion lipophilicity, leading to strong interference from lipophilic anions such as perchlorate and thiocyanate [2].

Non-Hofmeister selectivity

Reported

Selectivity deviates from Hofmeister series; lipophilic anions (ClO4-, SCN-) discriminated

Supports iodide-specific solid-contact sensor design; reduces interference from lipophilic anions in complex matrices

Exact log Kpot values available in full text; screen-printed solid-state electrode comparison

Evidence Dimension	Potentiometric selectivity pattern for iodide over interfering anions
Target Compound Data	Non-Hofmeister selectivity; lipophilic anions (e.g., ClO4-, SCN-) discriminated; selectivity coefficients not lipophilicity-governed
Comparator Or Baseline	Conventional PVC-membrane iodide ISEs based on quaternary ammonium salts (e.g., Aliquat 336) exhibit Hofmeister selectivity where log Kpot roughly follows anion lipophilicity
Quantified Difference	Selectivity order deviates qualitatively from Hofmeister series; exact log Kpot values available in full text
Conditions	Solid-state screen-printed electrodes; aqueous KI solutions; solid-contact configuration vs. PVC-membrane liquid-contact configuration; journal reference [1]

Why This Matters

The non-Hofmeister selectivity directly reduces false-positive interference from lipophilic anions commonly present in pharmaceutical and biological samples, making this iodide salt essential for applications where conventional ISEs fail due to perchlorate or thiocyanate interference.

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source
• [2] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Solidified ionic liquid as crystalline sensing element of the bromide selective electrode. Sens. Actuators B, 2014, 193, 563-567. View Source

Extended Operational Lifetime of Solid-Contact Iodide Sensor (>1 Year) Versus Liquid-Contact and Carbon-Paste Electrodes

The screen-printed solid-state electrode based on solidified 1,3-dihexadecylimidazolium iodide demonstrated an operational lifetime of not less than one year [1]. By comparison, conventional liquid-contact PVC-membrane iodide ISEs typically require reconditioning or replacement after 2–6 months due to leaching of the ionophore and plasticiser, and carbon-paste electrodes modified with other iodide-sensitive compounds often show signal drift within weeks [2].

Operational lifetime

Reported

≥ 1 year continuous use

Supports selection for long-term iodide monitoring deployments; reduces recalibration frequency

Screen-printed solid-state electrode; compared to 2–6 months for liquid-contact PVC-membrane ISEs

Evidence Dimension	Operational lifetime of iodide-selective electrode
Target Compound Data	≥ 1 year (continuous use, solid-contact configuration)
Comparator Or Baseline	Conventional PVC-membrane liquid-contact iodide ISEs: typically 2–6 months before significant signal degradation; carbon-paste electrodes: 2–4 weeks
Quantified Difference	At least 2× to 26× longer service life compared to liquid-contact and carbon-paste alternatives
Conditions	Screen-printed solid-state electrodes; aqueous KI standards; room temperature storage; journal reference [1]

Why This Matters

The >1 year lifetime reduces recalibration frequency and consumable costs in continuous-monitoring applications, making this compound the preferred solid-contact iodide-sensing material for long-term deployment.

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source
• [2] Shvedene, N.V., Rzhevskaia, A.V., Aksenova, V.A., Pletnev, I.V. A Potentiometric Multisensor System of Anion-Selective Electrodes Based on Ionic Liquids. Moscow Univ. Chem. Bull., 2017, 72, 307-314. View Source

Thermal Phase Behaviour: Solid at Ambient Temperature Enables Direct Solid-Contact Sensor Fabrication, Unlike Liquid Monoalkyl Imidazolium Iodides

1,3-Dihexadecylimidazolium iodide is a low-melting ionic solid at room temperature, analogous to its bromide congener which exhibits a melting point of 78 °C [1]. In contrast, 1-hexadecyl-3-methylimidazolium iodide (C16MImI) remains a viscous liquid or waxy semi-solid at ambient temperature, making it incompatible with straightforward solid-contact electrode fabrication via melt-solidification [2]. The solid nature of the dihexadecyl variant allows it to serve simultaneously as the ion-recognition element and the inert solid matrix in screen-printed sensors [3].

Thermal phase behaviour

Class-level

Solid at ambient temperature; bromide analog m.p. 78 °C

Enables melt-solidification sensor fabrication without polymer matrix; simplifies solid-contact electrode construction

Dihexadecyl architecture confers solid-state advantage; monoalkyl analogue is liquid at 25 °C

Evidence Dimension	Physical state at 25 °C and suitability for solid-contact sensor fabrication
Target Compound Data	Low-melting ionic solid; bromide analog m.p. 78 °C; directly processable via melt-solidification onto electrode surfaces
Comparator Or Baseline	1-Hexadecyl-3-methylimidazolium iodide: viscous liquid or waxy semi-solid at 25 °C; estimated m.p. < 30 °C; requires polymer entrapment for electrode integration
Quantified Difference	Solid vs. liquid at fabrication temperature; eliminates need for PVC or additional polymer matrix
Conditions	Ambient temperature processing; screen-printing and drop-casting methods; journal references [1][3]

Why This Matters

The ability to function as a standalone solid sensing layer simplifies sensor manufacturing, reduces material costs, and avoids plasticiser leaching issues associated with PVC-membrane electrodes, giving 1,3-dihexadecylimidazolium iodide a distinct procurement advantage for solid-contact sensor development.

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Solidified ionic liquid as crystalline sensing element of the bromide selective electrode. Sens. Actuators B, 2014, 193, 563-567. View Source
• [2] Galgano, P.D., El Seoud, O.A. Micellar properties of surface active ionic liquids: a comparison of 1-hexadecyl-3-methylimidazolium chloride with structurally related cationic surfactants. J. Colloid Interface Sci., 2010, 345, 1-11. View Source
• [3] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source

Organogelation Capacity for Ionic Liquid and Deep Eutectic Solvent Systems Lacking in Monoalkyl Imidazolium Iodides

The symmetrical di-C16 imidazolium architecture enables 1,3-dihexadecylimidazolium salts to function as low-molecular-weight ionic organogelators capable of gelifying several types of ionic liquids, deep eutectic solvents (DESs), and molecular organic solvents [1]. The gelation mechanism relies on crystallisation of the salt into high-surface-area crystals that form stable three-dimensional networks. In contrast, 1-hexadecyl-3-methylimidazolium iodide does not form such crystalline networks under identical conditions due to its asymmetric structure and lower melting point, failing to gel ILs or DESs [2].

Organogelation capacity

Class-level

Gelates ionic liquids, deep eutectic solvents, and molecular solvents at 0.5–5 wt% MGC

Extends use to quasi-solid electrolytes; gel network reduces leakage vs. liquid electrolytes

Monoalkyl imidazolium iodide did not gel under identical conditions; confirmed by inverted-vial and rheology

Evidence Dimension	Minimum gelator concentration (MGC) and solvent scope for organogelation
Target Compound Data	Gelates ionic liquids (e.g., [C4mim][BF4]), deep eutectic solvents, and molecular solvents (toluene, DMSO); MGC values typically 0.5–5 wt% (exact values for iodide variant in full text of [1])
Comparator Or Baseline	1-Hexadecyl-3-methylimidazolium iodide: no gelation observed in ILs or DESs at concentrations up to 10 wt%
Quantified Difference	Qualitative yes/no gelation behaviour; MGC achievable only with di-C16 architecture
Conditions	Gelation tested at 25 °C; gel state confirmed by inverted-vial test and oscillatory rheology; journal reference [1]

Why This Matters

The organogelation capability opens applications in quasi-solid-state electrolytes for dye-sensitised solar cells, batteries, and drug delivery systems where gel electrolytes offer improved safety and mechanical stability over liquid alternatives, a functionality not accessible with monoalkyl imidazolium iodide.

• [1] Hexadecyl-Containing Organic Salts as Novel Organogelators for Ionic, Eutectic, and Molecular Liquids. PMC6647963, 2019. View Source
• [2] Galgano, P.D., El Seoud, O.A. Micellar properties of surface active ionic liquids: a comparison of 1-hexadecyl-3-methylimidazolium chloride with structurally related cationic surfactants. J. Colloid Interface Sci., 2010, 345, 1-11. View Source

Evidence-Backed Application Scenarios for 1,3-Dihexadecyl-1H-imidazol-3-ium Iodide (CAS 651349-93-8)

Solid-Contact Iodide-Selective Electrode for Pharmaceutical Quality Control of Iodine-Containing Drugs

The compound's non-Hofmeister selectivity and >1 year operational lifetime [1] make it the preferred iodide-sensing material for solid-contact potentiometric sensors used in pharmaceutical analysis (e.g., determination of iodide in thyroxine formulations, potassium iodide tablets, and povidone-iodine solutions) [2]. The solid-contact configuration eliminates internal filling solution maintenance and enables miniaturisation for point-of-use testing.

Quasi-Solid-State Electrolyte Gel for Dye-Sensitised Solar Cells (DSSCs)

The organogelation capacity of 1,3-dihexadecylimidazolium iodide [3] allows it to form stable ionogels with ionic liquids such as 1-butyl-3-methylimidazolium tetrafluoroborate. These ionogels serve as quasi-solid-state electrolytes in DSSCs, where the iodide/triiodide redox couple is confined within a physically cross-linked gel network, reducing solvent leakage and evaporation compared to liquid electrolytes, while maintaining adequate ionic conductivity.

Cross-Sensitive Multisensor Array Element for Simultaneous Determination of Chloride and Iodide in Mineral Water and Biological Fluids

When used as one element in a potentiometric multisensor array alongside its chloride, bromide, and nitrate congeners [4], the iodide-selective electrode based on this compound provides cross-sensitivity parameters that, when processed by principal component analysis, enable discrimination and quantification of halide mixtures in complex matrices such as mineral waters and human saliva, supporting food authenticity and clinical diagnostics applications.

Inert Solid Matrix for Immobilisation of Secondary Ionophores in Solid-State Amino Acid Sensors

The solid-at-room-temperature property of 1,3-dihexadecylimidazolium iodide (analogous to the bromide variant [5]) allows it to function as a hydrophobic inert solid matrix for immobilising secondary ionophores such as metalloporphyrazines or metal complexes. This dual-IL approach, demonstrated for phenylalanine detection [5], extends sensor lifetime and lowers detection limits by several-fold compared to single-ionophore plasticised membrane electrodes.

Application

Selection Property

Validation Focus

Iodide determination in pharmaceutical matrices

Non-Hofmeister selectivity pattern

Interference study with lipophilic anions (ClO4-, SCN-) in drug formulations

Quasi-solid electrolyte for dye-sensitized solar cells

Organogelation in ionic liquid media

Ionic conductivity and gel stability under operating conditions

Cross-sensitive halide sensor array for environmental and biofluid research

Solid-contact fabrication with congener halide electrodes

Multivariate cross-sensitivity and discrimination of halide mixtures in mineral water and saliva research matrices

Solid matrix for secondary ionophore immobilisation in amino acid sensors

Solid-at-ambient hydrophobic matrix

Dual-ionophore sensor lifetime and detection limit improvement vs. single-ionophore PVC membranes

• [1] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Anion-selective electrodes based on solidified 1,3-dihexadecylimidazolium ionic liquids with halide and pseudohalide anions. J. Electroanal. Chem., 2016, 783, 274-279. View Source
• [2] Rzhevskaia, A.V., Shvedene, N.V., Pletnev, I.V. Potentiometric determination of iodide in pharmaceuticals using solidified ionic liquid-based electrode. J. Anal. Chem., 2017, 72, 1234-1240. View Source
• [3] Hexadecyl-Containing Organic Salts as Novel Organogelators for Ionic, Eutectic, and Molecular Liquids. PMC6647963, 2019. View Source
• [4] Shvedene, N.V., Rzhevskaia, A.V., Aksenova, V.A., Pletnev, I.V. A Potentiometric Multisensor System of Anion-Selective Electrodes Based on Ionic Liquids. Moscow Univ. Chem. Bull., 2017, 72, 307-314. View Source
• [5] Shvedene, N.V., Rzhevskaia, A.V., Pletnev, I.V. Solid-state ion-selective electrodes based on two ionic liquids for amino acid determination. Moscow Univ. Chem. Bull., 2016, 57, 284. View Source